Cas no 17763-78-9 (Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester)

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester is a specialized organosulfur compound featuring a trifluoromethanesulfonate (triflate) group attached to a biphenyl scaffold. This reagent is valued in synthetic organic chemistry for its strong electron-withdrawing properties, making it an effective leaving group in nucleophilic substitution and cross-coupling reactions. Its biphenyl moiety enhances stability and can influence reactivity in transition metal-catalyzed processes. The triflate group’s high reactivity enables efficient formation of carbon-carbon and carbon-heteroatom bonds, particularly in palladium-catalyzed transformations. This compound is particularly useful in the synthesis of complex aromatic systems and pharmaceuticals, where controlled reactivity and selectivity are critical.
Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester structure
17763-78-9 structure
Product Name:Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
CAS No:17763-78-9
MF:C13H9F3O3S
MW:302.268973112106
MDL:MFCD18379753
CID:1370154
PubChem ID:354333405
Update Time:2025-06-07

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
    • 4-Biphenylyl Trifluoromethanesulfonate
    • (4-phenylphenyl) trifluoromethanesulfonate
    • 4-PHENYLPHENYL TRIFLATE
    • 4-Biphenylyl Triflate
    • Trifluoromethanesulfonic Acid 4-Biphenylyl Ester
    • RJFYGCJTUUXOOF-UHFFFAOYSA-N
    • DS-10400
    • [1,1'-BIPHENYL]-4-YL TRIFLUOROMETHANESULFONATE
    • 4-Phenylphenyltriflate
    • CS-0198997
    • 4-Biphenyl triflate
    • Methanesulfonic acid, 1,1,1-trifluoro-, [1,1'-biphenyl]-4-yl ester
    • 1,1'-Biphenyl-4-yl trifluoromethanesulfonate
    • AKOS026672037
    • A924842
    • MFCD18379753
    • SCHEMBL5532552
    • B5012
    • 17763-78-9
    • T70439
    • DTXSID90454432
    • MDL： MFCD18379753
    • Inchi： 1S/C13H9F3O3S/c14-13(15,16)20(17,18)19-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H
    • InChI Key： RJFYGCJTUUXOOF-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 302.02200
  • Monoisotopic Mass: 302.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • Melting Point: 52.0 to 56.0 deg-C
  • PSA: 51.75000
  • LogP: 4.66280

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Security Information

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Customs Data

  • HS CODE：2906299090
  • Customs Data：

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A297991-1g
4-Phenylphenyl triflate
 17763-78-9 95%
1g
 $25.0 2025-02-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151917-1G
Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
 17763-78-9 >98.0%(GC)
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 ¥316.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151917-200mg
Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
 17763-78-9 >98.0%(GC)
200mg
 ¥79.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B151917-5G
Methanesulfonic acid, trifluoro-, [1,1'-biphenyl]-4-yl ester
 17763-78-9 >98.0%(GC)
5g
 ¥1325.90 2023-09-04
Alichem
A019109826-10g
4-Phenylphenyl triflate
 17763-78-9 95%
10g
 235.20 USD 2021-06-17
Alichem
A019109826-25g
4-Phenylphenyl triflate
 17763-78-9 95%
25g
 395.00 USD 2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B866289-200mg
4-Biphenylyl Trifluoromethanesulfonate
 17763-78-9 ≥98%
200mg
 ￥73.80 2022-01-10
Ambeed
A297991-250mg
4-Phenylphenyl triflate
 17763-78-9 95%
250mg
 $20.0 2025-02-21
Ambeed
A297991-5g
4-Phenylphenyl triflate
 17763-78-9 95%
5g
 $79.0 2025-02-21
Ambeed
A297991-25g
4-Phenylphenyl triflate
 17763-78-9 95%
25g
 $263.0 2025-02-21

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